Cas no 88247-69-2 (25-Hydroxy Cholesterol-d6)

25-Hydroxy Cholesterol-d6 structure

Product Name:25-Hydroxy Cholesterol-d6

CAS No:88247-69-2

MF:C₂₇H₄₆O₂

MW:408.689918994904

MDL:MFCD00201435

CID:1066423

PubChem ID:42608393

Update Time:2024-10-26

25-Hydroxy Cholesterol-d6 Chemical and Physical Properties

Names and Identifiers

- 25-Hydroxycholesterol-26,26,26,27,27,27-d6
- cholest-5-ene-3ß,25-diol-d6
- cholest-5-ene-3?,25-diol-d6
- 25-Hydroxy Cholesterol-d6
- CHOLEST-5-ENE-3,25-DIOL-D6
- 25-hydroxycholest-5-en-3-ol(d6)
- 26,26,26,27,27,27-hexadeuterocholest-5-ene-3β,25-diol
- (3β)-Cholest-5-ene-26,26,26,27,27,27-d6-3,25-diol (ACI)
- 26,26,26,27,27,27-hexadeuterocholest-5-ene-3β,25-diol; 25-hydroxycholest-5-en-3-ol(d6)
- Cholest-5-ene-26,26,26,27,27,27-d6-3,25-diol, (3ss)-; (3ss)-Cholest-5-ene-26,26,26,27,27,27-d6-3,25-diol; 26,26,26,27,27,27-Hexadeuterio-25-hydroxy-5-cholestene-3ss-ol; 25-Hydroxycholesterol-26,26,26,27,27,27-D6; 5-Cholesten-3ss,25-diol-26,26,26,27,27,27-d6; 25-Hydroxy Cholesterol-d6
- LMST01010146
- F90995
- HY-113134S
- MFCD00201435
- (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-7,7,7-trideuterio-6-hydroxy-6-(trideuteriomethyl)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- CS-0182598
- SCHEMBL26641826
- DB-292553
- 25-Hydroxy-cholesterol-d6
- cholest-5-en-3beta,25-diol(d6)
- PD057923
- 88247-69-2
- 25-hydroxy-cholesterol(d6)
- 25-hydroxycholesterol-d6
- MDL： MFCD00201435
- Inchi： 1S/C27H46O2/c1-18(7-6-14-25(2,3)29)22-10-11-23-21-9-8-19-17-20(28)12-15-26(19,4)24(21)13-16-27(22,23)5/h8,18,20-24,28-29H,6-7,9-17H2,1-5H3/t18-,20+,21+,22-,23+,24+,26+,27-/m1/s1/i2D3,3D3
- InChI Key： INBGSXNNRGWLJU-KHKDDIDZSA-N
- SMILES： C[C@@]12[C@@H]([C@H](C)CCCC(O)(C([2H])([2H])[2H])C([2H])([2H])[2H])CC[C@H]1[C@@H]1CC=C3C[C@H](CC[C@]3(C)[C@H]1CC2)O

Computed Properties

Exact Mass: 408.387441182g/mol
Monoisotopic Mass: 408.387441182g/mol
Isotope Atom Count: 6
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 636
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.8
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Melting Point: >155°C (dec.)
Boiling Point: 513.1±23.0 °C at 760 mmHg
Flash Point: 213.5±17.2 °C
Solubility: Chloroform (Slightly), DMSO (Slightly, Heated), Methanol (Slightly, Sonicated)
Color/Form: ~10 μg/mL (Refer to C of A for lot specific concentration. )
Vapor Pressure: 0.0±3.0 mmHg at 25°C

25-Hydroxy Cholesterol-d6 Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：−20°C

25-Hydroxy Cholesterol-d6 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H918032-1mg	25-Hydroxy Cholesterol-d6	88247-69-2		1mg	$ 170.00	2023-09-07
TRC	H918032-10mg	25-Hydroxy Cholesterol-d6	88247-69-2		10mg	$ 1346.00	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C911582-1mg	25-hydroxy Cholesterol-d6	88247-69-2	98%	1mg	￥2,243.00	2022-09-29
abcr	AB544600-10 mg	25-Hydroxy-cholesterol-d6; .	88247-69-2		10mg	€675.00	2023-06-14
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R024284-1mg	25-Hydroxy Cholesterol-d6	88247-69-2	98%	1mg	￥2089	2024-05-21
eNovation Chemicals LLC	Y1253321-10mg	25-hydroxy Cholesterol-d6	88247-69-2	99 atom % d6	10mg	$500	2024-06-06
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	700053P-1MG	25-Hydroxy Cholesterol-d6	88247-69-2		1mg	¥3340.77	2023-11-03

25-Hydroxy Cholesterol-d6 Production Method

Production Method 1

38933-23-2

15772-82-4

88247-69-2

Reaction Conditions

1.1 Reagents: Pyridinium tribromide Solvents: Acetic acid ; 1 h, rt
1.2 Reagents: Lithium chloride Solvents: Dimethylformamide ; rt → 100 °C; 2 h, 100 °C
1.3 Reagents: Chlorotrimethylsilane , Sodium iodide Solvents: Acetic anhydride ; 0 °C; 30 min, 0 °C; 3 h, rt
1.4 Reagents: Sodium borohydride Solvents: Ethanol ; overnight, 25 °C
1.5 Solvents: Diethyl ether ; overnight, rt; 4 h, rt
1.6 Solvents: Water ; rt

Reference

Synthesis of side-chain oxysterols and their enantiomers through cross-metathesis reactions of Δ22 steroids

Brownholland, David P.; et al, Steroids, 2017, 121, 22-31

Production Method 2

15772-82-4

38933-28-7

88247-69-2

Reaction Conditions

1.1 Solvents: Diethyl ether ; overnight, rt; 4 h, rt
1.2 Solvents: Water ; rt

Reference

Synthesis of side-chain oxysterols and their enantiomers through cross-metathesis reactions of Δ22 steroids

Brownholland, David P.; et al, Steroids, 2017, 121, 22-31

Production Method 3

38933-23-2

88247-69-2

Reaction Conditions

1.1 Reagents: Pyridinium tribromide Solvents: Acetic acid ; 1 h, rt
1.2 Reagents: Lithium chloride Solvents: Dimethylformamide ; rt → 100 °C; 2 h, 100 °C
2.1 Reagents: Chlorotrimethylsilane , Sodium iodide Solvents: Acetic anhydride ; 0 °C; 30 min, 0 °C; 3 h, rt
2.2 Reagents: Sodium borohydride Solvents: Ethanol ; overnight, rt
2.3 Reagents: Potassium carbonate Solvents: Methanol ; overnight, reflux
3.1 Solvents: Diethyl ether ; overnight, rt; 4 h, rt
3.2 Solvents: Water ; rt

Reference

Synthesis of side-chain oxysterols and their enantiomers through cross-metathesis reactions of Δ22 steroids

Brownholland, David P.; et al, Steroids, 2017, 121, 22-31

Production Method 4

4057-84-5

88247-69-2

Reaction Conditions

1.1 Reagents: Cupric acetate , Lead tetraacetate Catalysts: Pyridine Solvents: Benzene ; 6 h, reflux
2.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ; rt → reflux; 40 h, reflux
2.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 3 h, rt
3.1 Solvents: Acetone ; rt; 2 h, rt
4.1 Reagents: Pyridinium tribromide Solvents: Acetic acid ; 1 h, rt
4.2 Reagents: Lithium chloride Solvents: Dimethylformamide ; rt → 100 °C; 2 h, 100 °C
4.3 Reagents: Chlorotrimethylsilane , Sodium iodide Solvents: Acetic anhydride ; 0 °C; 30 min, 0 °C; 3 h, rt
4.4 Reagents: Sodium borohydride Solvents: Ethanol ; overnight, 25 °C
4.5 Solvents: Diethyl ether ; overnight, rt; 4 h, rt
4.6 Solvents: Water ; rt

Reference

Synthesis of side-chain oxysterols and their enantiomers through cross-metathesis reactions of Δ22 steroids

Brownholland, David P.; et al, Steroids, 2017, 121, 22-31

Production Method 5

434-13-9

88247-69-2

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Pyridine ; 3.5 h, rt
2.1 Reagents: Cupric acetate , Lead tetraacetate Catalysts: Pyridine Solvents: Benzene ; 6 h, reflux
3.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ; rt → reflux; 40 h, reflux
3.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 3 h, rt
4.1 Solvents: Acetone ; rt; 2 h, rt
5.1 Reagents: Pyridinium tribromide Solvents: Acetic acid ; 1 h, rt
5.2 Reagents: Lithium chloride Solvents: Dimethylformamide ; rt → 100 °C; 2 h, 100 °C
5.3 Reagents: Chlorotrimethylsilane , Sodium iodide Solvents: Acetic anhydride ; 0 °C; 30 min, 0 °C; 3 h, rt
5.4 Reagents: Sodium borohydride Solvents: Ethanol ; overnight, 25 °C
5.5 Solvents: Diethyl ether ; overnight, rt; 4 h, rt
5.6 Solvents: Water ; rt

Reference

Synthesis of side-chain oxysterols and their enantiomers through cross-metathesis reactions of Δ22 steroids

Brownholland, David P.; et al, Steroids, 2017, 121, 22-31

Production Method 6

38636-79-2

88247-69-2

Reaction Conditions

1.1 Solvents: Acetone ; rt; 2 h, rt
2.1 Reagents: Pyridinium tribromide Solvents: Acetic acid ; 1 h, rt
2.2 Reagents: Lithium chloride Solvents: Dimethylformamide ; rt → 100 °C; 2 h, 100 °C
2.3 Reagents: Chlorotrimethylsilane , Sodium iodide Solvents: Acetic anhydride ; 0 °C; 30 min, 0 °C; 3 h, rt
2.4 Reagents: Sodium borohydride Solvents: Ethanol ; overnight, 25 °C
2.5 Solvents: Diethyl ether ; overnight, rt; 4 h, rt
2.6 Solvents: Water ; rt

Reference

Synthesis of side-chain oxysterols and their enantiomers through cross-metathesis reactions of Δ22 steroids

Brownholland, David P.; et al, Steroids, 2017, 121, 22-31

Production Method 7

38933-25-4

88247-69-2

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane , Sodium iodide Solvents: Acetic anhydride ; 0 °C; 30 min, 0 °C; 3 h, rt
1.2 Reagents: Sodium borohydride Solvents: Ethanol ; overnight, rt
1.3 Reagents: Potassium carbonate Solvents: Methanol ; overnight, reflux
2.1 Solvents: Diethyl ether ; overnight, rt; 4 h, rt
2.2 Solvents: Water ; rt

Reference

Synthesis of side-chain oxysterols and their enantiomers through cross-metathesis reactions of Δ22 steroids

Brownholland, David P.; et al, Steroids, 2017, 121, 22-31

Production Method 8

88247-69-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 3 h, rt
2.1 Solvents: Acetone ; rt; 2 h, rt
3.1 Reagents: Pyridinium tribromide Solvents: Acetic acid ; 1 h, rt
3.2 Reagents: Lithium chloride Solvents: Dimethylformamide ; rt → 100 °C; 2 h, 100 °C
3.3 Reagents: Chlorotrimethylsilane , Sodium iodide Solvents: Acetic anhydride ; 0 °C; 30 min, 0 °C; 3 h, rt
3.4 Reagents: Sodium borohydride Solvents: Ethanol ; overnight, 25 °C
3.5 Solvents: Diethyl ether ; overnight, rt; 4 h, rt
3.6 Solvents: Water ; rt

Reference

Synthesis of side-chain oxysterols and their enantiomers through cross-metathesis reactions of Δ22 steroids

Brownholland, David P.; et al, Steroids, 2017, 121, 22-31

Production Method 9

25126-93-6

50630-72-3

88247-69-2

Reaction Conditions

1.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ; rt → reflux; 40 h, reflux
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 3 h, rt
2.1 Solvents: Acetone ; rt; 2 h, rt
3.1 Reagents: Pyridinium tribromide Solvents: Acetic acid ; 1 h, rt
3.2 Reagents: Lithium chloride Solvents: Dimethylformamide ; rt → 100 °C; 2 h, 100 °C
3.3 Reagents: Chlorotrimethylsilane , Sodium iodide Solvents: Acetic anhydride ; 0 °C; 30 min, 0 °C; 3 h, rt
3.4 Reagents: Sodium borohydride Solvents: Ethanol ; overnight, 25 °C
3.5 Solvents: Diethyl ether ; overnight, rt; 4 h, rt
3.6 Solvents: Water ; rt

Reference

Synthesis of side-chain oxysterols and their enantiomers through cross-metathesis reactions of Δ22 steroids

Brownholland, David P.; et al, Steroids, 2017, 121, 22-31

Production Method 10

25126-93-6

50630-77-8

88247-69-2

Reaction Conditions

1.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ; rt → reflux; 40 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 3 h, rt
3.1 Solvents: Acetone ; rt; 2 h, rt
4.1 Reagents: Pyridinium tribromide Solvents: Acetic acid ; 1 h, rt
4.2 Reagents: Lithium chloride Solvents: Dimethylformamide ; rt → 100 °C; 2 h, 100 °C
4.3 Reagents: Chlorotrimethylsilane , Sodium iodide Solvents: Acetic anhydride ; 0 °C; 30 min, 0 °C; 3 h, rt
4.4 Reagents: Sodium borohydride Solvents: Ethanol ; overnight, 25 °C
4.5 Solvents: Diethyl ether ; overnight, rt; 4 h, rt
4.6 Solvents: Water ; rt

Reference

Synthesis of side-chain oxysterols and their enantiomers through cross-metathesis reactions of Δ22 steroids

Brownholland, David P.; et al, Steroids, 2017, 121, 22-31

Production Method 11

50630-72-3

88247-69-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Benzene ; rt → reflux; overnight, reflux
2.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ; rt → reflux; 40 h, reflux
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 3 h, rt
4.1 Solvents: Acetone ; rt; 2 h, rt
5.1 Reagents: Pyridinium tribromide Solvents: Acetic acid ; 1 h, rt
5.2 Reagents: Lithium chloride Solvents: Dimethylformamide ; rt → 100 °C; 2 h, 100 °C
5.3 Reagents: Chlorotrimethylsilane , Sodium iodide Solvents: Acetic anhydride ; 0 °C; 30 min, 0 °C; 3 h, rt
5.4 Reagents: Sodium borohydride Solvents: Ethanol ; overnight, 25 °C
5.5 Solvents: Diethyl ether ; overnight, rt; 4 h, rt
5.6 Solvents: Water ; rt

Reference

Synthesis of side-chain oxysterols and their enantiomers through cross-metathesis reactions of Δ22 steroids

Brownholland, David P.; et al, Steroids, 2017, 121, 22-31